3,5-di-tert-butyl-4-hydroxy-N,N-dimethylbenzenecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-di-tert-butyl-4-hydroxy-N,N-dimethylbenzenecarbothioamide is a chemical compound that is commonly referred to as 'DBMC'. It is a potent antioxidant and has been extensively studied for its potential applications in various scientific research fields.
Scientific Research Applications
DBMC has been extensively studied for its potential applications in various scientific research fields. It has been found to be an effective antioxidant and has been shown to have neuroprotective effects. DBMC has also been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of DBMC is not fully understood. However, it is believed that DBMC acts as an antioxidant by scavenging free radicals and preventing oxidative damage to cells. DBMC has also been shown to modulate the activity of various enzymes, including those involved in the metabolism of reactive oxygen species.
Biochemical and Physiological Effects:
DBMC has been shown to have a number of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. DBMC has also been shown to decrease the levels of reactive oxygen species and lipid peroxidation products in cells. In addition, DBMC has been shown to have anti-inflammatory effects and to modulate the activity of various signaling pathways.
Advantages and Limitations for Lab Experiments
DBMC has a number of advantages for use in lab experiments. It is a potent antioxidant and has been shown to have neuroprotective effects. DBMC is also relatively easy to synthesize and is stable under a wide range of conditions. However, there are also some limitations to the use of DBMC in lab experiments. It has been shown to have cytotoxic effects at high concentrations, and its mechanism of action is not fully understood.
Future Directions
There are a number of future directions for research on DBMC. One area of research is the development of more effective synthesis methods for DBMC. Another area of research is the investigation of the potential applications of DBMC in cancer research. Additionally, further studies are needed to fully understand the mechanism of action of DBMC and its potential applications in various scientific research fields.
Synthesis Methods
DBMC can be synthesized by the reaction of 3,5-di-tert-butyl-4-hydroxybenzaldehyde with N,N-dimethylthiocarbamoyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then treated with an acid to yield DBMC.
properties
IUPAC Name |
3,5-ditert-butyl-4-hydroxy-N,N-dimethylbenzenecarbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NOS/c1-16(2,3)12-9-11(15(20)18(7)8)10-13(14(12)19)17(4,5)6/h9-10,19H,1-8H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXBKOWMXNVJBPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C(=S)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.